Cas no 2639379-12-5 (rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic acid)

• Product Name: rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic acid
• CAS No: 2639379-12-5
• MF: C₂₁H₁₉NO₆
• MW: 381.378666162491
• CID: 5902763
• PubChem ID: 165901289
• Update Time: 2025-05-20

rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic acid
• EN300-7425518
• 2639379-12-5

• Inchi： 1S/C21H19NO6/c23-19(24)16-9-10-22(18(16)20(25)26)21(27)28-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-8,16-18H,9-11H2,(H,23,24)(H,25,26)/t16-,18+/m1/s1
• InChI Key： INCALLSHCUEVEI-AEFFLSMTSA-N
• SMILES： O(C(N1CC[C@@H](C(=O)O)[C@H]1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 381.12123733g/mol
• Monoisotopic Mass: 381.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Additional information on rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic acid

Introduction to Rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic Acid (CAS No. 2639379-12-5)

Rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic acid, a compound with the CAS number 2639379-12-5, is a highly specialized molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their intricate stereochemistry and potential applications in drug development. The presence of a pyrrolidine core and protective groups such as the fluorenylmethoxycarbonyl (Fmoc) group makes it a versatile building block for the synthesis of more complex pharmacological agents.

The stereochemistry of this compound, specifically the configuration at the 2R and 3S positions of the pyrrolidine ring, is crucial for its biological activity. The precise arrangement of these stereocenters can significantly influence the interactions of the molecule with biological targets, making it an attractive candidate for further investigation. In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts.

One of the most compelling aspects of Rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic acid is its potential as a precursor in the synthesis of novel therapeutic agents. The Fmoc group provides a protected amine that can be selectively deprotected under mild conditions, allowing for further functionalization. This feature makes it particularly useful in peptide coupling reactions and other synthetic transformations where controlled reactivity is essential.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The incorporation of a fluorenyl moiety into Rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic acid not only adds to its structural complexity but also potentially improves its pharmacokinetic properties. This has led to increased interest in exploring its applications in the development of next-generation drugs.

The compound's utility extends beyond simple building blocks; it has been investigated in various contexts where precise stereocontrol is required. For instance, it has been used as an intermediate in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as rapid degradation or immunogenicity. The pyrrolidine scaffold is particularly well-suited for this purpose due to its ability to adopt multiple conformations that can interact with biological targets in a similar manner to natural peptides.

In addition to its role in peptidomimetic synthesis, Rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic acid has also been explored as a component in more complex drug candidates. Its structural features have been leveraged to develop molecules with potential applications in areas such as central nervous system (CNS) disorders and inflammatory diseases. The combination of stereochemical precision and functional group diversity makes it a valuable asset in medicinal chemistry libraries.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemical outcome. These methods not only improve efficiency but also reduce unwanted byproducts, making the process more sustainable and scalable for industrial applications.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic acid are likely to play an increasingly important role in drug discovery and development. Their unique structural features and synthetic versatility make them indispensable tools for chemists and pharmacologists working on cutting-edge therapies.

The future prospects for this compound are promising, with ongoing studies exploring its potential applications in various therapeutic areas. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can interact with these systems in precise ways. Rac-(2R,3S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2,3-dicarboxylic acid exemplifies this trend towards highly specialized molecules that can address complex biological challenges.